ethyl 6-methyl-3-[(2-thienylcarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 6-methyl-3-(thiophene-2-carbonylamino)thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C16H14N2O3S2/c1-3-21-16(20)13-12(18-14(19)11-5-4-8-22-11)10-7-6-9(2)17-15(10)23-13/h4-8H,3H2,1-2H3,(H,18,19)
• InChI Key: JZMSTRLVWFTPIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(C=C2)C)NC(=O)C3=CC=CS3
• Molecular Formula: C16H14N2O3S2
• Molecular Weight: 346.4 g/mol

Description

Ethyl 6-methyl-3-[(2-thienylcarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate is a chemical compound that has been of significant interest to researchers in recent years. This compound has shown potential in various scientific research applications, including medicinal chemistry, organic synthesis, and pharmacology. In

Mechanism of Action

The mechanism of action of ethyl 6-methyl-3-[(2-thienylcarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate is not fully understood. However, studies have suggested that the compound may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. It may also inhibit the activity of enzymes involved in the production of reactive oxygen species (ROS) and nitric oxide (NO), which are known to contribute to inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases. The compound has also been shown to have anti-cancer activity in vitro, suggesting potential applications in cancer therapy. Additionally, the compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 6-methyl-3-[(2-thienylcarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate in lab experiments is its potential as an anti-inflammatory agent and a potential drug candidate for the treatment of cancer. Additionally, the compound has been studied for its potential use as a fluorescent probe for the detection of metal ions. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may limit its availability and increase the cost of research.

Future Directions

There are several future directions for the research of ethyl 6-methyl-3-[(2-thienylcarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate. One potential direction is the further investigation of its anti-inflammatory and anti-cancer properties, with the aim of developing it into a drug candidate for the treatment of these diseases. Another potential direction is the development of new fluorescent probes based on this compound for the detection of metal ions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.

Scientific Research Applications

Ethyl 6-methyl-3-[(2-thienylcarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results as an anti-inflammatory agent and a potential drug candidate for the treatment of cancer. The compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.